Cas no 1805081-98-4 (4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805081-98-4
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874106
• Update Time: 2025-10-05

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5ClF5NO/c9-3-1-5(8(12,13)14)15-4(2-16)6(3)7(10)11/h1,7,16H,2H2
• InChI Key： ZLTVKRWVAFQRHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805081-98-4)

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805081-98-4) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloro, difluoromethyl, and trifluoromethyl substituents, has garnered attention due to its potential as a building block for advanced chemical synthesis. Researchers and industry professionals are increasingly exploring its utility in developing novel crop protection agents and bioactive molecules, aligning with the growing demand for sustainable and efficient solutions in agriculture and medicine.

The structural complexity of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol makes it a valuable intermediate in organic chemistry. Its pyridine core and fluorinated functional groups contribute to its stability and reactivity, enabling diverse transformations. Recent studies highlight its role in synthesizing herbicides and fungicides, addressing global challenges such as pesticide resistance and food security. As the agricultural sector seeks eco-friendly alternatives, this compound’s potential for creating low-toxicity, high-efficacy formulations has become a focal point.

In pharmaceutical research, CAS No. 1805081-98-4 is investigated for its bioisosteric properties, where fluorine atoms enhance metabolic stability and bioavailability. This aligns with trends in drug discovery, where fluorinated compounds are prioritized for their ability to improve pharmacokinetics. The compound’s methanol moiety further allows for derivatization, making it a versatile scaffold for designing small-molecule inhibitors and therapeutic agents. Such applications resonate with current searches for next-generation pharmaceuticals targeting chronic diseases.

From a synthetic perspective, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol exemplifies advancements in fluorination techniques. Modern methodologies, such as electrophilic fluorination and transition-metal catalysis, have streamlined its production, reducing environmental impact. This progress caters to the chemical industry’s shift toward green chemistry and sustainable manufacturing, topics frequently searched by professionals aiming to minimize waste and energy consumption.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency. Quality control is critical, as impurities can affect performance in end-use applications. Researchers often query analytical protocols and spectral data for CAS No. 1805081-98-4, underscoring the need for accessible, accurate technical resources.

In summary, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-methanol represents a convergence of agrochemical innovation and pharmaceutical potential. Its multifaceted applications, coupled with rising interest in fluorinated compounds and sustainable chemistry, position it as a compound of enduring relevance. As industries evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.